Cas no 123367-25-9 ((2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one)

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one is a versatile α,β-unsaturated ketone derivative featuring a dimethylamino group and a pyridyl substituent. Its conjugated enone structure makes it a valuable intermediate in organic synthesis, particularly for constructing heterocyclic compounds and functionalized pyridine derivatives. The electron-rich dimethylamino group enhances reactivity in Michael additions and cyclization reactions, while the pyridyl moiety offers coordination potential for metal complexation. This compound is useful in pharmaceutical and agrochemical research, serving as a precursor for bioactive molecules. Its well-defined stereochemistry (E-configuration) ensures consistent performance in synthetic applications. Suitable for controlled reactions, it exhibits stability under standard handling conditions while remaining reactive toward nucleophiles and electrophiles.

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one structure

123367-25-9 structure

Product Name:(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one

CAS No:123367-25-9

MF:C₁₀H₁₂N₂O

MW:176.215082168579

MDL:MFCD00115039

CID:1090248

PubChem ID:5369159

Update Time:2025-05-28

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

- (E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
- 3-(N,N-dimethylamino)-1-(pyridin-2-yl)-2-propen-1-one
- (2E)-3-(DiMethylaMino)-1-(2-pyridyl)-2-propen-1-one
- (2E)-3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
- 3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one, 95%
- SCHEMBL1424
- 2-Propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-, (E)-
- (Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
- AKOS002682439
- J-400047
- (E)-3-(dimethylamino)-1-pyridin-2-ylprop-2-en-1-one
- 3-Dimethylamino-1-(2-pyridyl)prop-2-en-1-one
- NCGC00342477-01
- A890787
- BBL010461
- (E)-3-Dimethylamino-1-(2-pyridyl)prop-2-en-1-one
- 66521-54-8
- CCG-42471
- 123367-25-9
- YEA36725
- 3-(dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
- SR-01000632467-1
- 1-(2-Pyridyl)-3-dimethylamino-2-propen-1-one
- STK719875
- CS-0112437
- 5C-070
- (2E)-3-(Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one #
- 3-Dimethylamino-1-pyridin-2-ylpropenone
- A8964
- (2E)-3-(dimethylamino)-1-pyridin-2-ylprop-2-en-1-one
- 9V87HK2WFX
- 3-Dimethylamino-1-pyridin-2-yl-propenone
- ALBB-015358
- DB-353536
- 2-propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-, (2E)-
- DTXSID801214157
- 2-(3-(Dimethylamino)-1-oxoprop-2-en-1-yl)pyridine
- 2-Propen-1-one, 3-(dimethylamino)-1-(2-pyridinyl)-
- EN300-155341
- (2E)-3-(Dimethylamino)-1-(2-pyridinyl)-2-propen-1-one
- AB01334372-02
- 2-Propen-1-one,3-(dimethylamino)-1-(2-pyridinyl)-
- (E)-3-Dimethylamino-1-(2-pyridyl)-2-propen-1-one
- 3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one
- MFCD00115039
- InChI=1/C10H12N2O/c1-12(2)8-6-10(13)9-5-3-4-7-11-9/h3-8H,1-2H3/b8-6
- (E)-3-Dimethylamino-1-pyridin-2-yl-propenone
- 3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one
- (2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one
- MDL： MFCD00115039
- Inchi： 1S/C10H12N2O/c1-12(2)8-6-10(13)9-5-3-4-7-11-9/h3-8H,1-2H3/b8-6+
- InChI Key： BWERGHWJEBQNQV-SOFGYWHQSA-N
- SMILES： O=C(/C=C/N(C)C)C1C=CC=CN=1

Computed Properties

Exact Mass: 176.09500
Monoisotopic Mass: 176.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 33.2Å²

Experimental Properties

Color/Form: No data available
Density: 1.1±0.1 g/cm3
Melting Point: 126-130 °C(lit.)
Boiling Point: 281.4±36.0 °C at 760 mmHg
Flash Point: 124.0±26.2 °C
PSA: 33.20000
LogP: 1.33960

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Security Information

Signal Word：Warning
Hazard Statement： H315;H319;H335
Warning Statement： P261;P305+P351+P338
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：2-8 °C

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	31084-5/G	(E)-3-(DIMETHYLAMINO)-1-(PYRIDIN-2-YL)PROP-2-EN-1-ONE	123367-25-9	97%	5g	$32	2023-09-18
AstaTech	31084-25/G	(E)-3-(DIMETHYLAMINO)-1-(PYRIDIN-2-YL)PROP-2-EN-1-ONE	123367-25-9	97%	25g	$95	2023-09-18
AstaTech	31084-100/G	(E)-3-(DIMETHYLAMINO)-1-(PYRIDIN-2-YL)PROP-2-EN-1-ONE	123367-25-9	97%	100g	$237	2023-09-18
Chemenu	CM277618-500g	(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9	98%	500g	$683	2022-06-13
Alichem	A029184136-100g	(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9	98%	100g	$400.00	2023-09-03
eNovation Chemicals LLC	K14757-5g	(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9	97%	5g	$500	2023-09-03
eNovation Chemicals LLC	K14757-25g	(E)-3-(Dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9	97%	25g	$800	2023-09-03
Enamine	EN300-155341-0.05g	3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9		0.05g	$90.0	2023-02-14
Enamine	EN300-155341-0.1g	3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9		0.1g	$134.0	2023-02-14
Enamine	EN300-155341-0.25g	3-(dimethylamino)-1-(pyridin-2-yl)prop-2-en-1-one	123367-25-9		0.25g	$191.0	2023-02-14

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Cas no 123367-25-9 ((2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one)

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Security Information

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Pricemore >>

(2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one Related Literature

Related Categories

123367-25-9 ((2E)-3-(Dimethylamino)-1-(2-pyridyl)-2-propen-1-one) Related Products